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Compound of Interest

Compound Name: Chloroxylenol-d6

Cat. No.: B588217

For Immediate Release

This technical guide provides a comprehensive overview of Chloroxylenol-d6, a deuterated
analog of the widely used antimicrobial agent Chloroxylenol. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth information on
its chemical properties, mechanism of action, and applications in research and development.

Core Data Presentation

For clarity and ease of comparison, the fundamental chemical and physical properties of
Chloroxylenol-d6 are summarized in the table below.

Property Value Reference
CAS Number 1407521-66-7 [1]
Molecular Formula CsH3DsCIO [1]
Molecular Weight 162.65 g/mol [1]

Antimicrobial Mechanism of Action

Chloroxylenol exerts its broad-spectrum antimicrobial activity primarily through the disruption of
microbial cell membranes. As a phenolic compound, its hydroxyl (-OH) group is believed to
interact with proteins embedded in the bacterial cell membrane. This interaction disrupts the
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membrane's integrity, leading to the leakage of intracellular components and ultimately cell
death. At higher concentrations, Chloroxylenol can also cause the coagulation of proteins and
nucleic acids within the bacterial cell, further contributing to its bactericidal effect. This
mechanism is particularly effective against Gram-positive bacteria.

While specific signaling pathway studies for Chloroxylenol-d6 are not extensively
documented, the general mechanism of action for Chloroxylenol can be depicted as a
disruption of the bacterial cell envelope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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